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Compound of Interest

Compound Name: C18 Dihydroceramide-d3-1

Cat. No.: B8069928 Get Quote

Ensuring the safe and environmentally responsible disposal of C18 Dihydroceramide-d3-1 is

critical for laboratory safety and compliance. This document provides a comprehensive guide

for researchers, scientists, and drug development professionals on the proper handling and

disposal of this compound. The following procedures are based on general laboratory chemical

waste guidelines and information pertaining to similar ceramide compounds.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

and adhere to all local, state, and federal regulations, as these take precedence over the

general guidelines provided here.

Key Safety and Disposal Information
While C18 Dihydroceramide-d3-1 is primarily used for research purposes, it should be

handled as a potentially hazardous chemical.[1] The toxicological properties have not been fully

investigated, and therefore, caution should be exercised to limit exposure.[2]
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Parameter Information Source

Chemical Name

N-[(1S,2R)-2-hydroxy-1-

(hydroxymethyl)heptadecyl]-

octadecanamide-18,18,18-d3

[3]

Synonyms

Cer(d18:0/18:0)-d3, N-

octadecanoyl-D-erythro-

Dihydrosphingosine-d3

[3]

CAS Number 2699606-99-8 [3]

Molecular Formula C36H70D3NO3 [3]

Appearance Solid [3]

Storage Temperature -20°C

Purity
≥99% deuterated forms (d1-

d3); ≤1% d0
[3]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant. Offer surplus and non-

recyclable solutions to a

licensed disposal company.[1]

Hazard Classification

This material should be

considered hazardous until

further information becomes

available. Do not ingest,

inhale, get in eyes, on skin, or

on clothing.[1] Related

ceramides are considered

hazardous (e.g., skin and eye

irritant).

[1]

Experimental Protocols: Step-by-Step Disposal
The proper disposal of C18 Dihydroceramide-d3-1 must be managed in accordance with

hazardous waste regulations. Do not dispose of this chemical down the drain or in regular
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trash.[1][2]

1. Personal Protective Equipment (PPE):

Before handling the chemical for disposal, ensure you are wearing appropriate PPE.

This includes, but is not limited to, a lab coat, safety goggles, and chemical-resistant gloves.

2. Segregation of Waste:

Solid Waste:

Collect unused solid C18 Dihydroceramide-d3-1 and any contaminated consumables

(e.g., pipette tips, microfuge tubes, weighing paper) in a designated, leak-proof hazardous

waste container.[1]

This container should be clearly labeled as "Hazardous Waste" and include the chemical

name: "C18 Dihydroceramide-d3-1".

Liquid Waste:

Solutions containing C18 Dihydroceramide-d3-1 should be collected in a separate, leak-

proof, and clearly labeled hazardous waste container.[1]

The label must include the chemical name and the solvent(s) used.

Do not mix with other incompatible waste streams. For example, store acids and bases

separately.[4]

3. Waste Container Management:

Use containers that are chemically compatible with the waste. Plastic is often preferred.[5]

Keep waste containers securely closed at all times, except when adding waste.[2]

Do not overfill containers; leave at least one inch of headroom to allow for expansion.

4. Storage of Waste:
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Store the hazardous waste container in a designated "Satellite Accumulation Area" (SAA)

within the laboratory.[1][4][5]

This area should be at or near the point of waste generation and under the control of

laboratory personnel.[3]

The SAA should be secure, away from general laboratory traffic, and inspected weekly for

any leaks.[1][4]

5. Arranging for Disposal:

Once the waste container is full, or in accordance with your institution's guidelines (e.g.,

within 12 months for partially filled containers), arrange for pickup.[5]

Contact your institution's EHS department or a licensed chemical waste disposal contractor

to schedule the removal of the hazardous waste.[1]

6. Documentation:

Maintain accurate records of the waste generated, including the chemical name, quantity,

and date of disposal, as required by your institution and regulatory agencies.[1]

Mandatory Visualizations
The following diagrams illustrate key procedural workflows for the safe handling and disposal of

C18 Dihydroceramide-d3-1.
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Caption: Workflow for Safe Handling and Disposal of C18 Dihydroceramide-d3-1.
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Caption: Decision Logic for C18 Dihydroceramide-d3-1 Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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